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Compound of Interest

Compound Name: Heptafluoroisopropyl acrylate

Cat. No.: B081121 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemicals like heptafluoroisopropyl acrylate are paramount to

ensuring laboratory safety and environmental protection. This guide provides essential, step-

by-step procedures for the safe disposal of heptafluoroisopropyl acrylate, aligning with

general best practices for halogenated organic compounds.

Heptafluoroisopropyl acrylate is classified as a flammable liquid and vapor, causing skin and

serious eye irritation, and may cause respiratory irritation.[1] Due to its fluorinated nature, it is

categorized as a halogenated organic compound.[2] As such, specific disposal protocols must

be followed to mitigate risks and comply with regulations.

Key Physical and Chemical Properties
A summary of the key quantitative data for heptafluoroisopropyl acrylate is presented below.
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Property Value

CAS Number 13057-08-4

Molecular Formula C6H3F7O2

Molecular Weight 240.08 g/mol [3]

Boiling Point 86 °C[3]

Density 1.4 g/cm³[3]

Refractive Index 1.312[3]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of

heptafluoroisopropyl acrylate. This procedure is based on general guidelines for the disposal

of halogenated organic waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle heptafluoroisopropyl acrylate inside a certified chemical fume hood.[4]

Wear appropriate PPE, including:

Flame-retardant lab coat.[4]

Chemical-resistant gloves (e.g., nitrile).

Splash-proof safety goggles and a face shield.[5]

Ensure an emergency eyewash station and safety shower are readily accessible.

Keep away from heat, sparks, open flames, and hot surfaces.[1][4]

2. Waste Segregation and Collection:
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Heptafluoroisopropyl acrylate waste must be collected in a designated, properly labeled

hazardous waste container.

This container should be specifically for "Halogenated Organic Waste."[2][6]

Crucially, do not mix halogenated waste with non-halogenated organic waste.[7][8] The

disposal methods for these two categories are different and mixing them can lead to

improper disposal and increased costs.[7]

The waste container must be made of a compatible material and have a secure, tight-fitting

screw-top cap to prevent leaks and vapor escape.[6][7]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Heptafluoroisopropyl acrylate."[6][8] Do not use abbreviations or

chemical formulas.[6]

3. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids, bleach, peroxides, and other oxidizing agents.[6]

The storage area should be a designated satellite accumulation area for hazardous waste.

Keep the waste container closed at all times, except when adding waste.[6]

4. Disposal Request and Pickup:

Once the waste container is full or the project is complete, arrange for disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Never dispose of heptafluoroisopropyl acrylate down the drain or in regular trash.[7][8]

5. Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area.
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If the spill is small, and you are trained to do so, contain the spill with an inert absorbent

material (e.g., vermiculite, sand).

Collect the absorbent material and place it in the designated halogenated organic waste

container.

For large spills, or if you are not comfortable handling the spill, evacuate the area and

contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

heptafluoroisopropyl acrylate.
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Caption: Disposal workflow for heptafluoroisopropyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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